Cas no 637753-43-6 (4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one)

• Product Name: 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one
• CAS No: 637753-43-6
• MF: C₂₁H₁₈O₄
• MW: 334.365226268768
• CID: 5418724
• PubChem ID: 908910
• Update Time: 2025-10-29

4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one
• 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethyl-2H-chromen-2-one

• Inchi： 1S/C21H18O4/c1-3-13-8-9-17-15(10-13)16(12-20(22)24-17)19-11-14-6-5-7-18(23-4-2)21(14)25-19/h5-12H,3-4H2,1-2H3
• InChI Key： BFCRXKDYCPCQNU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(CC)C=C2C(C2=CC3=CC=CC(OCC)=C3O2)=C1

Computed Properties

• Exact Mass: 334.12050905g/mol
• Monoisotopic Mass: 334.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one

Introduction to 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one (CAS No. 637753-43-6) in Modern Chemical and Pharmaceutical Research

4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one, identified by its Chemical Abstracts Service (CAS) number 637753-43-6, is a heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research due to its structural complexity and potential biological activities. This compound belongs to the chromenone class, a group of molecules known for their diverse pharmacological properties and applications in drug discovery. The presence of both benzofuran and chromenone moieties in its structure imparts unique electronic and steric characteristics, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The synthesis of 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one involves a multi-step process that typically begins with the condensation of appropriately substituted aromatic compounds. The ethoxy group at the 7-position of the benzofuran ring and the ethyl substituent at the 6-position of the chromenone core contribute to the molecule's overall functionality and reactivity. Advanced synthetic methodologies, including cross-coupling reactions and cyclization techniques, are often employed to construct this intricate structure with high precision.

In recent years, there has been growing interest in chromenone derivatives due to their reported bioactivities, including anti-inflammatory, antioxidant, and anticancer properties. The structural features of 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one make it a promising candidate for further investigation in these areas. For instance, the benzofuran moiety is known to interact with biological targets such as enzymes and receptors, while the chromenone ring can exhibit phototoxic effects, which are relevant in photodynamic therapy.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its interactions with various biological pathways, particularly those implicated in chronic diseases. Preliminary studies suggest that 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one may modulate key signaling cascades involved in inflammation and cell proliferation. These findings have prompted further investigation into its mechanism of action and pharmacokinetic properties.

The role of computational chemistry in studying 4-(7-ethoxy-1-benzofuran-2-yl)-6-ethylchromen-2-one cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound might bind to biological targets at the atomic level. This approach has not only accelerated the drug discovery process but also provided insights into optimizing its structure for better efficacy and reduced toxicity. For example, virtual screening has been used to identify analogs of this compound that may enhance its binding affinity or selectivity.

Moreover, the environmental impact of synthesizing complex molecules like 4-(7-ethoxy-1-benzofuran-2-yli)-6ethylchromen - 2 - one (CAS No. 63775343 - 6) is an important consideration in modern pharmaceutical research. Green chemistry principles have been increasingly applied to develop more sustainable synthetic routes that minimize waste and reduce hazardous byproducts. These efforts align with global initiatives aimed at promoting sustainable practices in chemical manufacturing.

The pharmacological profile of 4-(7ethoxy - 1 - benzofuran - 2 - yl) - 6ethylchromen - 2 - one is further illuminated by its interaction with cellular components such as enzymes and receptors. The ethoxy group on the benzofuran ring may participate in hydrogen bonding or hydrophobic interactions with biological targets, while the ethyl substituent on the chromenone core could influence metabolic stability. Understanding these interactions is crucial for designing derivatives with improved pharmacological properties.

Recent advances in analytical chemistry have also contributed to a deeper understanding of 4-(7ethoxy - 1 - benzofuran - 2 - yl) - 6ethylchromen - 2 - one's behavior in vitro and in vivo. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have provided detailed information about its chemical structure, purity, and degradation pathways. These data are essential for ensuring that the compound behaves as intended in both preclinical and clinical settings.

The future directions for research on 4-(7ethoxy - 1 - benzofuran - 2 - yl) - 6ethylchromen - 2 one (CAS No. 63775343 – 6) are multifaceted. One area of focus is exploring its potential as an intermediate for more complex drug candidates. By modifying specific functional groups within its structure, researchers aim to create molecules with enhanced therapeutic effects or reduced side effects. Additionally, investigating its role in combination therapies could provide new strategies for treating multifaceted diseases.

In conclusion,4-(7ethoxy – 1 – benzofuran – 2 – yl) – 6ethylchromen – 2 one represents a fascinating subject of study in chemical pharmaceutical research due to its structural complexity bioactivity potential environmental considerations In light ongoing discoveries this compound will continue attract scientific interest contributing advancement field medicinal chemistry